Cas no 2679937-00-7 ((2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679937-00-7
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6399776
• PubChem ID: 121009703
• Update Time: 2025-09-28

(2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679937-00-7
• (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28284327

• Inchi： 1S/C12H12F3NO3/c1-7-3-2-4-8(5-7)6-9(10(17)18)16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key： OWNUEBOJQMTZFN-VIFPVBQESA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1C=CC=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679937-00-7)

(2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2679937-00-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a chiral center at the (2S) position, which is crucial for its biological activity and interaction with biological targets.

The structural framework of (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid consists of a propanoic acid backbone modified with a 3-methylphenyl group and a 2,2,2-trifluoroacetamide moiety. The presence of the trifluoroacetamide group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. This modification is particularly relevant in the development of bioactive compounds that require prolonged half-life and improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of chiral drugs due to their superior efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid makes it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of (2679937-00-7) is its potential application in the field of protease inhibition. Proteases are enzymes that play critical roles in numerous biological pathways, and their dysregulation is associated with several diseases. The trifluoroacetamide group in this compound can serve as a scaffold for designing protease inhibitors by interacting with specific amino acid residues in the enzyme's active site. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against various proteases, including those implicated in cancer and inflammation.

The synthesis of (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve the desired stereochemical configuration. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern drug discovery.

From a medicinal chemistry perspective, the incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacological properties. The electron-withdrawing nature of fluorine enhances the lipophilicity of the molecule, facilitating better membrane penetration and target binding. Additionally, fluorine atoms can influence metabolic pathways by affecting enzyme kinetics, thereby extending the drug's duration of action. The presence of these fluorine atoms in (2679937-00-7) makes it an attractive candidate for further development as a lead compound.

In clinical research, (2S)-3-(3-methylphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has been investigated for its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Preclinical studies have shown that derivatives of this compound can inhibit key pro-inflammatory cytokines and enzymes, suggesting their therapeutic potential in managing inflammatory conditions. These findings have prompted further exploration into its mechanism of action and potential clinical applications.

The structural diversity offered by (2679937-00-7) also makes it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can systematically evaluate how changes in structure affect biological activity. Such studies are essential for optimizing drug candidates and identifying lead compounds with enhanced efficacy and safety profiles. The flexibility provided by this compound's framework allows for extensive chemical derivatization, making it a versatile tool in medicinal chemistry research.

The role of computational chemistry in the study of (2679937-00-7) cannot be overstated. Advanced computational methods have enabled researchers to predict molecular properties and simulate interactions between the compound and biological targets with high accuracy. These techniques have been instrumental in rationalizing experimental findings and guiding synthetic efforts toward more effective drug candidates. By integrating computational modeling with traditional experimental approaches, scientists can accelerate the drug discovery process significantly.

In conclusion, (2679937-00-7) represents a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its unique structural features, including the chiral center and fluorinated moieties, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new potential applications for this compound across various disease areas.